Cas no 1352318-09-2 (Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione)

• Product Name: Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione
• CAS No: 1352318-09-2
• MF: C₁₄H₆Br₂F₂O₂
• MW: 404.001049518585
• CID: 2771260
• PubChem ID: 56776957
• Update Time: 2025-05-26

Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(5-bromo-2-fluorophenyl)ethane-1,2-dione
• Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione;
• MFCD20491456
• BS-24958
• 1352318-09-2
• AKOS024438490
• Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione
• G82807
• DTXSID60718452

• Inchi： 1S/C14H6Br2F2O2/c15-7-1-3-11(17)9(5-7)13(19)14(20)10-6-8(16)2-4-12(10)18/h1-6H
• InChI Key： VWXKEIVVWRZVLY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C(C1C(=CC=C(C=1)Br)F)=O)=O)F

Computed Properties

• Exact Mass: 401.87000
• Monoisotopic Mass: 401.87026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 4.55540

Additional information on Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione

Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione and Its Applications in Modern Chemical Biology

Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione, with the CAS number 1352318-09-2, is a significant compound in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential applications in pharmaceutical research and molecular chemistry. The presence of both 5-bromo-2-fluorophenyl substituents and the ethane-1,2-dione core makes it a versatile building block for synthesizing more complex molecules.

The< strong>Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione structure is particularly interesting because it combines halogenated aromatic rings with a diketone moiety. This combination allows for a wide range of chemical reactions, including cross-coupling reactions, nucleophilic additions, and oxidation processes. These reactions are crucial for the synthesis of novel compounds that can be used in drug discovery and material science.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of halogenated aromatic compounds. The< strong>5-bromo-2-fluorophenyl group, in particular, has been extensively studied due to its ability to participate in various synthetic transformations. For instance, palladium-catalyzed cross-coupling reactions have been widely employed to introduce new functional groups onto the aromatic ring. These reactions are not only efficient but also highly selective, making them ideal for constructing complex molecular architectures.

The< strong>ethane-1,2-dione core of Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione also plays a critical role in its reactivity. Diketones are known to undergo various reactions such as enolization, tautomerism, and condensation reactions. These properties make them valuable intermediates in organic synthesis. Moreover, the presence of both bromo and fluoro substituents on the aromatic rings provides additional handles for further functionalization, enabling the creation of a diverse array of derivatives.

One of the most exciting applications of Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione is in the field of medicinal chemistry. Researchers have been exploring its potential as a precursor for the synthesis of novel therapeutic agents. The< strong>5-bromo-2-fluorophenyl moiety is particularly attractive because it is found in many biologically active compounds. For example, fluoro-substituted aromatic compounds have been shown to exhibit enhanced metabolic stability and improved bioavailability compared to their non-fluoro counterparts.

In addition to its pharmaceutical applications, Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione has also been investigated for its role in materials science. The compound's ability to form coordination complexes with transition metals has led to its use as a ligand in various catalytic systems. These complexes have been found to be effective catalysts for a range of organic transformations, including hydrogenation and oxidation reactions.

The< strong>CAS number 1352318-09-2 provides a unique identifier for this compound and ensures that researchers can accurately reference it in their work. This standardized naming system is essential for maintaining consistency and clarity in scientific literature. Moreover, having a well-defined CAS number facilitates the retrieval of relevant information from databases and literature searches.

Recent studies have also highlighted the importance of< strong>Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione in the development of new synthetic strategies. For instance, researchers have demonstrated that this compound can be used to construct polycyclic aromatic systems through cyclization reactions. These polycyclic structures are of great interest due to their potential applications in optoelectronic devices and organic photovoltaics.

The versatility of Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione is further underscored by its utility in polymer chemistry. The compound's ability to undergo polymerization reactions makes it a valuable monomer for creating novel polymers with tailored properties. These polymers can be designed for specific applications such as drug delivery systems or smart materials that respond to external stimuli.

In conclusion, Bis(5-bromo-2-fluorophenyl)ethane-1,2-dione (CAS number 1352318-09-2) is a multifaceted compound with significant potential in various fields of chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on pharmaceuticals, materials science, and polymer chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further.